2,4-Difluoro-6-(trifluoromethoxy)benzonitrile
Overview
Description
2,4-Difluoro-6-(trifluoromethoxy)benzonitrile (2,4-DTFMB) is a fluorinated aromatic compound belonging to the class of nitriles. It is a colorless liquid with a characteristic odor and a boiling point of 131 °C. 2,4-DTFMB is a versatile compound that has found applications in the synthesis of various organic compounds, as well as in scientific research.
Scientific Research Applications
2,4-Difluoro-6-(trifluoromethoxy)benzonitrile is widely used in scientific research as a reagent for the synthesis of various organic compounds, such as polyfluorinated aromatics, nitriles, and amines. It is also used for the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. In addition, 2,4-Difluoro-6-(trifluoromethoxy)benzonitrile is used in the synthesis of fluorinated polymers, which are used in a variety of applications, such as in fuel cells and organic light-emitting diodes.
Mechanism of Action
2,4-Difluoro-6-(trifluoromethoxy)benzonitrile is a highly reactive compound that can be used as a reagent for the synthesis of various organic compounds. It reacts with nucleophiles, such as amines, alcohols, and thiols, to form the corresponding nitriles, amides, and thioethers, respectively. It also reacts with electrophiles, such as carboxylic acids and anhydrides, to form the corresponding esters and amides, respectively.
Biochemical and Physiological Effects
2,4-Difluoro-6-(trifluoromethoxy)benzonitrile is a highly fluorinated compound that is not known to have any significant biochemical or physiological effects. It is not metabolized in the body and is rapidly excreted in the urine.
Advantages and Limitations for Lab Experiments
2,4-Difluoro-6-(trifluoromethoxy)benzonitrile is a highly versatile compound that can be used in a variety of laboratory experiments. It is relatively inexpensive and easy to obtain, making it an ideal reagent for the synthesis of various organic compounds. However, it is highly reactive and must be handled with care. It is also highly volatile and should be stored in a cool, dry place.
Future Directions
The potential future directions for 2,4-Difluoro-6-(trifluoromethoxy)benzonitrile include its use as a reagent for the synthesis of complex organic compounds, such as polyfluorinated aromatics and nitriles, as well as its use in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. In addition, it could be used for the synthesis of fluorinated polymers, which have a variety of applications, such as in fuel cells and organic light-emitting diodes. Finally, 2,4-Difluoro-6-(trifluoromethoxy)benzonitrile could be used in the synthesis of other fluorinated compounds, such as perfluoroalkylsilanes, which have potential applications in the electronics industry.
properties
IUPAC Name |
2,4-difluoro-6-(trifluoromethoxy)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2F5NO/c9-4-1-6(10)5(3-14)7(2-4)15-8(11,12)13/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAQOCTIYNSNFMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1OC(F)(F)F)C#N)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2F5NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-6-(trifluoromethoxy)benzonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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